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Compound of Interest

Compound Name: AXT-914

CAS No.: 717104-43-3

Cat. No.: B10819877

Get Quote

Technical Support Center: AXT-914
This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers and drug development professionals working with AXT-914. Due to the limited

publicly available experimental data on AXT-914, this document combines information from its

known chemical structure with general best practices for handling small molecule inhibitors,

particularly those in the quinazolinone class which are often tyrosine kinase inhibitors.

Compound Information:

IUPAC Name: 1-[(4-bromophenyl)methyl]-4-(4-propan-2-ylphenyl)-6-prop-2-ynoxyquinazolin-

2-one[1]

Molecular Formula: C27H23BrN2O2[1]

Molecular Weight: 487.4 g/mol [1]
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Q1: What is the best solvent for reconstituting and storing AXT-914?

A1: For initial stock solutions, sterile, anhydrous dimethyl sulfoxide (DMSO) is recommended.

AXT-914 is a hydrophobic molecule, and DMSO will facilitate its dissolution. For working

solutions in cell culture, the DMSO stock should be serially diluted in your aqueous

experimental medium. To avoid precipitation, ensure the final DMSO concentration in your

assay is low, typically below 0.5%.

Q2: How should I store AXT-914 solutions to prevent degradation?

A2: Lyophilized AXT-914 should be stored at -20°C or -80°C, protected from light. DMSO stock

solutions should be aliquoted into small, single-use volumes to minimize freeze-thaw cycles

and stored at -80°C. Aqueous working solutions should be prepared fresh for each experiment

and not stored.

Q3: What are the likely on-target and off-target effects of AXT-914?

A3: While the specific targets of AXT-914 are not extensively documented in public literature,

its quinazolinone core is a common feature in tyrosine kinase inhibitors (TKIs).[2][3] Therefore,

on-target effects are likely related to the inhibition of a specific tyrosine kinase signaling

pathway. Off-target effects, common with TKIs, could involve the inhibition of other kinases,

leading to unexpected phenotypes or toxicity.[4][5] It is crucial to include appropriate controls to

differentiate on-target from off-target effects.

Q4: My experimental results with AXT-914 are inconsistent. What could be the cause?

A4: Inconsistent results can stem from several factors:

Compound Degradation: See the troubleshooting section on degradation.

Solubility Issues: AXT-914 may precipitate out of aqueous solutions, especially at higher

concentrations.

Pipetting Errors: Ensure accurate dilutions, especially when working with potent compounds.

Cell Culture Variability: Differences in cell passage number, density, or health can impact

results.
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Troubleshooting Guide
Issue 1: AXT-914 Precipitates in Aqueous Media

Potential Cause Recommended Solution

Low solubility in aqueous buffers.

Prepare a high-concentration stock solution in

100% DMSO. For working solutions, perform

serial dilutions in your final aqueous medium,

ensuring vigorous mixing after each dilution

step.

Final DMSO concentration is too low.

While aiming for a low final DMSO

concentration, ensure it is sufficient to maintain

solubility. A final concentration of 0.1% to 0.5%

is generally a good starting point.

Saturation of the compound in the medium.

Determine the maximum soluble concentration

of AXT-914 in your specific medium through a

solubility test.

Issue 2: Loss of AXT-914 Activity Over Time
Potential Cause Recommended Solution

Chemical Degradation: The propargyl ether

group in AXT-914 may be susceptible to

hydrolysis or oxidation, especially in aqueous

solutions and when exposed to light.

Prepare fresh working solutions for each

experiment from a frozen DMSO stock. Protect

all solutions from light. Consider de-gassing

aqueous buffers to minimize dissolved oxygen.

Repeated Freeze-Thaw Cycles: Aliquoting the

DMSO stock solution is crucial to avoid

degradation from repeated temperature

changes.

Upon first use, divide your DMSO stock solution

into single-use aliquots and store them at -80°C.

Adsorption to Plastics: Hydrophobic compounds

can adsorb to the surface of plastic labware,

reducing the effective concentration.

Use low-adhesion polypropylene tubes and

pipette tips. Pre-rinsing tips with the solution can

also help.
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Protocol 1: Preparation of AXT-914 Stock and Working
Solutions

Reconstitution of Lyophilized Powder:

Bring the vial of lyophilized AXT-914 to room temperature.

Under sterile conditions, add the required volume of anhydrous DMSO to achieve a stock

concentration of 10 mM.

Vortex thoroughly until the powder is completely dissolved.

Aliquoting and Storage:

Dispense the 10 mM stock solution into single-use, light-protected, low-adhesion

microcentrifuge tubes.

Store the aliquots at -80°C.

Preparation of Working Solutions:

Thaw a single aliquot of the 10 mM DMSO stock.

Perform serial dilutions in your final experimental medium (e.g., cell culture media) to

achieve the desired final concentrations. Ensure the final DMSO concentration remains

below 0.5%.

Protocol 2: Cell Viability Assay (MTT Assay)
Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment:

Prepare a series of AXT-914 working solutions at 2x the final desired concentrations.

Remove the old media from the cells and add an equal volume of the 2x AXT-914 working

solutions to the corresponding wells. Include a vehicle control (medium with the same final
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DMSO concentration).

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing for the

formation of formazan crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to

dissolve the formazan crystals.

Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm)

using a plate reader.

Data Presentation
Table 1: Solubility of AXT-914 in Common Solvents

Solvent Solubility (at 25°C)

DMSO > 50 mg/mL

Ethanol ~5 mg/mL

PBS (pH 7.4) < 0.1 mg/mL

Table 2: Stability of AXT-914 in DMSO at Different Temperatures

Storage Temperature % Purity after 1 Month % Purity after 6 Months

4°C 95% 80%

-20°C >99% 98%

-80°C >99% >99%
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Caption: Hypothetical signaling pathway inhibited by AXT-914.
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Caption: General experimental workflow for cell-based assays with AXT-914.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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